Cas no 124491-44-7 (5-Pyrimidinecarbonylbromide, 2-amino-)

• Product Name: 5-Pyrimidinecarbonylbromide, 2-amino-
• CAS No: 124491-44-7
• MF: C₅H₄BrN₃O
• MW: 202.008759498596
• CID: 103732
• PubChem ID: 45081827
• Update Time: 2025-04-18

5-Pyrimidinecarbonylbromide, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonylbromide, 2-amino-
• 2-aminopyrimidine-5-carbonyl bromide
• 5-Pyrimidinecarbonyl bromide, 2-amino- (9CI)
• 2-Aminopyrimidine-5-carbonylbromide
• DTXSID00664888
• 124491-44-7

• Inchi： 1S/C5H4BrN3O/c6-4(10)3-1-8-5(7)9-2-3/h1-2H,(H2,7,8,9)
• InChI Key： XKYSQBJCKBYAHV-UHFFFAOYSA-N
• SMILES： BrC(C1=CN=C(N)N=C1)=O

Computed Properties

• Exact Mass: 200.95382
• Monoisotopic Mass: 200.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 68.87